Cas no 899958-19-1 (4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

4-{(4-Bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one is a brominated cyclopentadpyrimidinone derivative featuring a pyridinylmethyl substituent and a phenylmethylsulfanyl linkage. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may confer selective binding properties. The presence of a bromophenyl group enhances potential reactivity for further functionalization, while the pyrimidinone core offers a versatile scaffold for biological activity modulation. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound is typically handled under controlled conditions due to its synthetic intermediates' sensitivity.
4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one structure
899958-19-1 structure
Product Name:4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
CAS No:899958-19-1
MF:C20H18BrN3OS
MW:428.345422267914
CID:5490543
Update Time:2025-06-10

4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopentapyrimidin-2-one, 4-[[(4-bromophenyl)methyl]thio]-1,5,6,7-tetrahydro-1-(2-pyridinylmethyl)-
    • 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
    • Inchi: 1S/C20H18BrN3OS/c21-15-9-7-14(8-10-15)13-26-19-17-5-3-6-18(17)24(20(25)23-19)12-16-4-1-2-11-22-16/h1-2,4,7-11H,3,5-6,12-13H2
    • InChI Key: PBHWPSCOQGZERX-UHFFFAOYSA-N
    • SMILES: C1(=O)N=C(SCC2=CC=C(Br)C=C2)C2CCCC=2N1CC1=NC=CC=C1

4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Pricemore >>

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Additional information on 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Comprehensive Analysis of 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-19-1)

The compound 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899958-19-1) is a cyclopentadpyrimidinone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a pyridinylmethyl group, makes it a promising candidate for drug discovery and material science applications. Researchers are increasingly interested in its sulfanyl linkage, which enhances its binding affinity to biological targets.

In recent years, the demand for heterocyclic compounds like 899958-19-1 has surged due to their versatility in medicinal chemistry. This compound's cyclopentadpyrimidin-2-one core is particularly noteworthy, as it mimics scaffolds found in FDA-approved drugs. Users searching for "bromophenyl derivatives" or "pyrimidinone applications" will find this molecule highly relevant. Its potential in kinase inhibition and anti-inflammatory pathways aligns with trending topics in precision medicine and targeted therapy.

The synthesis of 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one involves multi-step organic reactions, including S-alkylation and cyclocondensation. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for high-throughput screening (HTS) in drug development. Laboratories focusing on fragment-based drug design often prioritize such well-characterized compounds.

From an SEO perspective, this compound addresses frequently searched queries like "CAS 899958-19-1 supplier" and "cyclopentadpyrimidinone solubility." Its methylsulfanyl group also attracts interest in prodrug optimization studies, a hot topic in bioavailability enhancement. Notably, the pyridin-2-yl segment resonates with researchers investigating metal-organic frameworks (MOFs) for catalytic applications.

Environmental and green chemistry considerations are increasingly shaping compound selection. 899958-19-1 demonstrates moderate biodegradability in preliminary assays, making it a candidate for sustainable synthesis routes. This aligns with the growing emphasis on EcoScale metrics in chemical manufacturing—a trending search term among process chemists.

In conclusion, 4-{(4-bromophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one represents a multifaceted tool for modern research. Its balanced lipophilicity (LogP ≈ 3.2) and hydrogen-bonding capacity meet the needs of both lead optimization and chemical biology studies. As the scientific community explores AI-assisted molecular design, such structurally diverse compounds will remain at the forefront of innovation.

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